Cas no 2567556-09-4 (3-isocyanato-2,5-dimethylthiophene)

• Product Name: 3-isocyanato-2,5-dimethylthiophene
• CAS No: 2567556-09-4
• MF: C₇H₇NOS
• MW: 153.201580286026
• CID: 6415905
• PubChem ID: 83914089
• Update Time: 2025-06-08

3-isocyanato-2,5-dimethylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-isocyanato-2,5-dimethylthiophene
• 2567556-09-4
• EN300-1866406
• SCHEMBL22774520

• Inchi： 1S/C7H7NOS/c1-5-3-7(8-4-9)6(2)10-5/h3H,1-2H3
• InChI Key： ZNMZSABCVDMJJW-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)N=C=O

Computed Properties

• Exact Mass: 153.02483502g/mol
• Monoisotopic Mass: 153.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes

Additional information on 3-isocyanato-2,5-dimethylthiophene

Introduction to 3-isocyanato-2,5-dimethylthiophene (CAS No. 2567556-09-4)

3-isocyanato-2,5-dimethylthiophene, identified by the Chemical Abstracts Service Number (CAS No.) 2567556-09-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This heterocyclic compound features an isocyanate functional group attached to a thiophene ring, which is substituted with two methyl groups at the 2- and 5-positions. The unique structural configuration of 3-isocyanato-2,5-dimethylthiophene makes it a valuable intermediate in the synthesis of various high-performance materials and bioactive molecules.

The isocyanate (-NCO) moiety in 3-isocyanato-2,5-dimethylthiophene is highly reactive and serves as a versatile building block in polymer chemistry and drug development. Isocyanates are well-known for their ability to undergo condensation reactions with hydroxyl groups, forming stable urethane linkages. This reactivity has been leveraged in the creation of polyurethane-based materials, which exhibit exceptional mechanical properties and thermal stability. Furthermore, the incorporation of thiophene rings into polymers enhances their electronic properties, making them suitable for applications in organic electronics and conductive coatings.

In recent years, 3-isocyanato-2,5-dimethylthiophene has been explored as a key intermediate in the synthesis of novel therapeutic agents. The thiophene scaffold is a common motif in many biologically active compounds, including antiviral, antibacterial, and anticancer agents. Researchers have utilized the reactivity of the isocyanate group to functionalize the thiophene ring with various pharmacophores, leading to the development of innovative drug candidates. For instance, studies have demonstrated that derivatives of 3-isocyanato-2,5-dimethylthiophene can be coupled with amines or alcohols to produce urethane-based compounds with potent biological activity.

One of the most promising applications of 3-isocyanato-2,5-dimethylthiophene lies in its role as a precursor for advanced materials with tailored properties. The ability to polymerize isocyanates containing aromatic rings like thiophene allows for the design of materials with enhanced optical and electronic characteristics. These polymers are being investigated for use in flexible electronics, organic light-emitting diodes (OLEDs), and photovoltaic devices. The methyl substitutions on the thiophene ring further influence the electronic properties of the resulting polymers, enabling fine-tuning of their conductivity and stability.

The synthesis of 3-isocyanato-2,5-dimethylthiophene involves multi-step organic transformations that require precise control over reaction conditions. Typically, it is prepared by reacting 2,5-dimethylthiophenol with phosgene or its equivalents under controlled conditions. The use of advanced catalytic systems has improved the efficiency and selectivity of this synthesis, reducing byproduct formation and enhancing yield. These advancements are crucial for scaling up production while maintaining high purity standards required for pharmaceutical applications.

Recent research has also highlighted the potential of 3-isocyanato-2,5-dimethylthiophene in medicinal chemistry. The compound's ability to act as a cross-linking agent has been exploited in the development of drug delivery systems. For example, polyurethane-based nanoparticles functionalized with 3-isocyanato-2,5-dimethylthiophene have shown promise in targeted drug delivery applications. The biodegradable nature of these polymers ensures safe elimination from biological systems after drug release.

The versatility of 3-isocyanato-2,5-dimethylthiophene extends to its use as a ligand in coordination chemistry. The thiophene ring can coordinate with transition metals such as palladium and copper, forming complexes that are effective catalysts in various organic transformations. These metal complexes have been employed in cross-coupling reactions essential for constructing complex molecular architectures found in pharmaceuticals and agrochemicals.

In conclusion,3-isocyanato-2,5-dimethylthiophene (CAS No. 2567556-09-4) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an indispensable tool in polymer science, materials engineering, and drug development. As research continues to uncover new synthetic pathways and functional applications,3-isocyanato-2,5-dimethylthiophene is poised to play an increasingly significant role in advancing technological and medical innovations.